2-Iodophenylacetonitrile
Overview
Description
2-Iodophenylacetonitrile (2-IPAN) is an organic compound that is used in the synthesis of various compounds, including pharmaceuticals and other drugs. It is a colorless to pale yellow liquid with a faint odor and a boiling point of 254-255°C. It is soluble in water, methanol, and ethanol and is insoluble in ether. 2-IPAN is used in the synthesis of pharmaceuticals, drugs, and other compounds, as well as in the research of biochemical and physiological effects.
Scientific Research Applications
Oxidative Decarboxylation
The hypervalent iodine reagent, (diacetoxyiodo)benzene, is utilized for the oxidative decarboxylation of 2-aryl carboxylic acids into corresponding aldehydes, ketones, and nitriles, with 2-iodophenylacetonitrile being a potential product. This process is notable for its mild conditions and moderate to good yield efficiencies (Telvekar & Sasane, 2010).
Synthesis of Isoindolinones
This compound can be involved in the synthesis of 3-alkenylisoindolin-1-ones and isoindolin-1-ones via palladium-catalyzed coupling and cyclization processes. These reactions demonstrate the versatility of this compound in synthesizing complex organic structures (Cho et al., 1998; Cho et al., 2000).
Catalytic Reduction Studies
In studies exploring catalytic reduction at carbon electrodes, this compound and related compounds have been used to understand the reduction mechanisms of iodinated organic compounds. This research contributes to our understanding of electrochemical processes in organic chemistry (Dahm & Peters, 1994).
Electrochemical Research
Electrochemical studies on compounds like this compound have provided insights into the reduction behavior of [bis(acyloxy)iodo]arenes, which are structurally related. This research is crucial for understanding the electron transfer processes in organic molecules (Kokkinidis et al., 1989).
Cyclization Reactions
The compound is also significant in cyclization reactions, such as the iodocarbocyclization of allenyl arenes to form 2-iodoindenes, showcasing its utility in synthesizing polycyclic aromatic compounds (Grandclaudon et al., 2016).
Protein Structure Studies
In biochemistry, this compound derivatives like p-iodo-L-phenylalanine have been used in the site-specific incorporation into proteins for structural determination. This application is pivotal for advancing our understanding of protein structures and functions (Xie et al., 2004).
Mechanism of Action
Target of Action
2-Iodophenylacetonitrile is a 2-aryl substituted nitrile The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
this compound interacts with its targets through a process known as palladium-catalyzed carboxamidation in tandem with aldol condensation . This interaction leads to the formation of ring-fused isoquinolinones .
Biochemical Pathways
It’s known that the compound participates in the formation of ring-fused isoquinolinones , which could potentially affect various biochemical pathways.
Pharmacokinetics
The compound has a boiling point of 113-120 °c at 05 mmHg and a density of 175 g/mL at 25 °C , which may influence its bioavailability.
Result of Action
It’s known that the compound participates in the formation of ring-fused isoquinolinones , which could potentially have various molecular and cellular effects.
Action Environment
It’s known that the compound has a refractive index of 1618 , which could potentially be influenced by environmental factors.
properties
IUPAC Name |
2-(2-iodophenyl)acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6IN/c9-8-4-2-1-3-7(8)5-6-10/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPSGTRJUQLYLHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC#N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402882 | |
Record name | 2-Iodophenylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40400-15-5 | |
Record name | 2-Iodophenylacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402882 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Iodobenzeneacetonitrile, | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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